Enhanced Lipophilicity (XLogP3 = 2.8) vs. Unsubstituted and Mono-CF₃ Piperidines
The computed XLogP3 of 2,3-bis(trifluoromethyl)piperidine is 2.8 [1], which is significantly higher than that of unsubstituted piperidine (XLogP3 ≈ 0.5 [2]) and 2-(trifluoromethyl)piperidine (XLogP3 ≈ 1.5 [3]). The additional CF₃ group nearly doubles the logP relative to the mono-CF₃ analog, implying markedly greater membrane permeability and hydrophobic interaction potential, a critical property for CNS drug discovery.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.8 |
| Comparator Or Baseline | Piperidine: XLogP3 ≈ 0.5; 2-(Trifluoromethyl)piperidine: XLogP3 ≈ 1.5 |
| Quantified Difference | +2.3 log units vs. piperidine; +1.3 log units vs. mono-CF₃ piperidine |
| Conditions | Computed by XLogP3 algorithm (PubChem 2021 release) |
Why This Matters
The substantially higher lipophilicity of (2R,3S)-2,3-bis(trifluoromethyl)piperidine can be exploited to tune ADME properties of drug candidates, offering a clear differentiation for procurement when logP optimization is required.
- [1] PubChem Compound Summary for CID 122237417, '2,3-Bis(trifluoromethyl)piperidine'. Computed XLogP3-AA value. View Source
- [2] PubChem Compound Summary for CID 8082, 'Piperidine'. Computed XLogP3 value. View Source
- [3] PubChem Compound Summary for CID 1365988-29-9, '2-(Trifluoromethyl)piperidine'. Computed XLogP3 value. View Source
